3-[2-(2-ethoxyphenoxy)ethoxy]benzaldehyde

• IUPAC Name: 3-[2-(2-ethoxyphenoxy)ethoxy]benzaldehyde
• InChI: InChI=1S/C17H18O4/c1-2-19-16-8-3-4-9-17(16)21-11-10-20-15-7-5-6-14(12-15)13-18/h3-9,12-13H,2,10-11H2,1H3
• InChI Key: USKBBGZPFGUFOR-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=CC=C1OCCOC2=CC=CC(=C2)C=O
• Molecular Formula: C17H18O4
• Molecular Weight: 286.32 g/mol

Description

3-[2-(2-ethoxyphenoxy)ethoxy]benzaldehyde, also known as EEB, is a chemical compound that has been widely used in scientific research. EEB is a benzaldehyde derivative, which is a class of organic compounds that is commonly used in the synthesis of various pharmaceuticals and agrochemicals. EEB is a versatile compound that has been used in a wide range of applications, including as a reagent in organic synthesis, as a fluorescent probe, and as a potential anticancer agent.

Mechanism of Action

The mechanism of action of 3-[2-(2-ethoxyphenoxy)ethoxy]benzaldehyde is not fully understood, but it is believed to be related to its ability to interact with various biomolecules. 3-[2-(2-ethoxyphenoxy)ethoxy]benzaldehyde has been shown to interact with DNA and RNA, which may contribute to its anticancer properties. 3-[2-(2-ethoxyphenoxy)ethoxy]benzaldehyde has also been shown to inhibit the activity of various enzymes, including tyrosine kinases, which may contribute to its ability to inhibit cancer cell growth.
Biochemical and Physiological Effects:
3-[2-(2-ethoxyphenoxy)ethoxy]benzaldehyde has been shown to have a number of biochemical and physiological effects. 3-[2-(2-ethoxyphenoxy)ethoxy]benzaldehyde has been shown to inhibit the growth of cancer cells in vitro and in vivo. 3-[2-(2-ethoxyphenoxy)ethoxy]benzaldehyde has also been shown to induce apoptosis, or programmed cell death, in cancer cells. In addition, 3-[2-(2-ethoxyphenoxy)ethoxy]benzaldehyde has been shown to have anti-inflammatory properties, which may make it a potential therapeutic agent for the treatment of inflammatory diseases.

Advantages and Limitations for Lab Experiments

3-[2-(2-ethoxyphenoxy)ethoxy]benzaldehyde has a number of advantages for use in lab experiments. 3-[2-(2-ethoxyphenoxy)ethoxy]benzaldehyde is a relatively stable compound that is easy to synthesize and purify. 3-[2-(2-ethoxyphenoxy)ethoxy]benzaldehyde is also fluorescent, which makes it a useful tool for detecting the presence of various biomolecules. However, 3-[2-(2-ethoxyphenoxy)ethoxy]benzaldehyde has some limitations as well. 3-[2-(2-ethoxyphenoxy)ethoxy]benzaldehyde is not very soluble in water, which can make it difficult to work with in aqueous solutions. In addition, 3-[2-(2-ethoxyphenoxy)ethoxy]benzaldehyde has not been extensively studied in vivo, which limits its potential applications as a therapeutic agent.

Future Directions

There are many potential future directions for research on 3-[2-(2-ethoxyphenoxy)ethoxy]benzaldehyde. One potential area of research is the development of new synthetic methods for 3-[2-(2-ethoxyphenoxy)ethoxy]benzaldehyde that are more efficient and environmentally friendly. Another potential area of research is the development of new applications for 3-[2-(2-ethoxyphenoxy)ethoxy]benzaldehyde, such as in the detection of other biomolecules or as a potential therapeutic agent for other diseases. Finally, more research is needed to fully understand the mechanism of action of 3-[2-(2-ethoxyphenoxy)ethoxy]benzaldehyde, which may lead to the development of more effective anticancer agents.

Synthesis Methods

The synthesis of 3-[2-(2-ethoxyphenoxy)ethoxy]benzaldehyde is a multistep process that involves the reaction of various reagents. The most common method for synthesizing 3-[2-(2-ethoxyphenoxy)ethoxy]benzaldehyde is via the reaction of 3-(2-bromoethoxy)benzaldehyde with 2-ethoxyphenol in the presence of a base. This reaction results in the formation of 3-[2-(2-ethoxyphenoxy)ethoxy]benzaldehyde as a yellow solid.

Scientific Research Applications

3-[2-(2-ethoxyphenoxy)ethoxy]benzaldehyde has been extensively used in scientific research due to its diverse range of applications. 3-[2-(2-ethoxyphenoxy)ethoxy]benzaldehyde has been used as a fluorescent probe for detecting the presence of various biomolecules, including proteins and nucleic acids. 3-[2-(2-ethoxyphenoxy)ethoxy]benzaldehyde has also been used as a potential anticancer agent due to its ability to inhibit the growth of cancer cells.